Morcamilast

• CAS: 2231329-25-0
• Molecular Formula: C19H20F2N4O3S
• Molecular Weight: 422.5 g/mol
• InChI: InChI=1S/C19H20F2N4O3S/c1-18(2,26)19(20,21)28-13-4-3-12(16-22-5-6-29-16)15-14(13)24-17(27-15)25-8-10-7-11(9-25)23-10/h3-6,10-11,23,26H,7-9H2,1-2H3/t10-,11+
• InChIKey: FJBDQIRRDKSQTK-PHIMTYICSA-N

Morcamilast (ME3183, CAS 2231329-25-0): Procurement-Ready Profile of a Next-Generation Oral PDE4 Inhibitor

Morcamilast (development code ME3183, also cataloged as PDE4-IN-14) is an orally active, highly selective small-molecule phosphodiesterase-4 (PDE4) inhibitor discovered by Meiji Seika Pharma [1]. Its molecular formula is C₁₉H₂₀F₂N₄O₃S (MW 422.45) . It binds with single-digit nanomolar affinity to PDE4A1A (IC₅₀ 1.28 nM), PDE4B1 (IC₅₀ 2.33 nM), and PDE4D2 (IC₅₀ 1.63 nM) while exhibiting >194-fold selectivity over other PDE families . The compound has completed a first-in-human Phase 1 PK/safety study [2] and a Phase 2 trial in moderate-to-severe plaque psoriasis [3], and received EU Orphan Medicinal Product Designation for palmoplantar pustulosis in March 2026 [4].

Target PDE4-selective inhibitor tool compound

Profile Reported nanomolar affinity across PDE4A/B/D isoforms

Use context Preclinical inflammation and PDE4/cAMP pathway research

• [1] Kubota-Ishida N, Kaji C, Matsumoto S, et al. ME3183, a novel phosphodiesterase-4 inhibitor, exhibits potent anti-inflammatory effects and is well tolerated in a non-clinical study. Eur J Pharmacol. 2024;962:176202. doi:10.1016/j.ejphar.2023.176202. View Source
• [2] Kato S, Cho N, Koresawa T, Otake K, Kano A. Safety, Tolerability, and Pharmacokinetics of a Novel Oral Phosphodiesterase 4 Inhibitor, ME3183: First-in-Human Phase 1 Study. Clin Pharmacol Drug Dev. 2024;13(4):341-348. doi:10.1002/cpdd.1351. View Source
• [3] Meiji Seika Pharma. Phase II Clinical Trial Results of ME3183 in Plaque Psoriasis Presented at EADV Congress 2023. BusinessWire Press Release, Oct 12, 2023. View Source
• [4] Meiji Seika Pharma. Morcamilast (ME3183) Granted Orphan Medicinal Product Designation by the European Commission for Palmoplantar Pustulosis. AFP/BusinessWire, Mar 3, 2026. View Source

Why Morcamilast Cannot Be Substituted by Generic PDE4 Inhibitors in Preclinical or Clinical Research

PDE4 inhibitors approved for dermatologic or respiratory indications—apremilast (Otezla), roflumilast (Daxas/Zoryve), and crisaborole (Eucrisa)—span an IC₅₀ range from 0.7 nM to 490 nM at the enzyme level, a >700-fold potency spread that precludes simple functional interchange [1]. Beyond catalytic-site affinity, these agents diverge in PDE4 subtype selectivity, cellular cytokine-suppression profiles, brain penetration, pharmacokinetic half-life, and emetic liability, each of which directly impacts the therapeutic index and translatability of experimental results [2]. Morcamilast occupies a distinct quantitative position within this class: its PDE4 inhibitory potency (IC₅₀ ~1–2 nM) approaches that of roflumilast while its longer t₁/₂ and lower brain distribution differentiate it from apremilast [3]. Substituting any of these compounds without accounting for the specific evidence below introduces uncontrolled variables that can compromise study reproducibility and procurement value.

Property

Substitution Concern

PDE4 inhibitory potency

Potency context varies >700-fold across approved inhibitors; enzyme affinity may not transfer directly

Pharmacokinetic profile

Half-life and brain distribution differ markedly; apremilast has shorter half-life, roflumilast may have higher brain exposure

Cellular cytokine suppression

TNF-α and IL-23 inhibition levels are not interchangeable; assay context may shift

• [1] Issa NT, Obagi S, Damiani G, Wang J, Bunick CG. PDE4 inhibitors: bridging molecular insights with clinical impact. J Drugs Dermatol. 2025;24(6):631-633. doi:10.36849/JDD.9089. View Source
• [2] Wang J, Bunick CG. Chemical, Biochemical, and Structural Similarities and Differences of Dermatological cAMP Phosphodiesterase-IV Inhibitors. J Invest Dermatol. 2024;145(6):1471-1488.e1. doi:10.1016/j.jid.2024.10.597. View Source
• [3] Kubota-Ishida N, Kaji C, Matsumoto S, et al. ME3183, a novel phosphodiesterase-4 inhibitor, exhibits potent anti-inflammatory effects and is well tolerated in a non-clinical study. Eur J Pharmacol. 2024;962:176202. doi:10.1016/j.ejphar.2023.176202. View Source

Morcamilast Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons Against Apremilast, Roflumilast, and Crisaborole

PDE4 Enzymatic Potency: Morcamilast vs. Apremilast vs. Crisaborole (Recombinant Isoform IC₅₀ Comparison)

Morcamilast inhibits recombinant human PDE4 isoforms with IC₅₀ values of 1.28 nM (PDE4A1A), 2.33 nM (PDE4B1), and 1.63 nM (PDE4D2) . In head-to-head published data on the closest oral comparator, apremilast exhibits IC₅₀ values of 20 nM (PDE4A4), 49 nM (PDE4B2), and 30 nM (PDE4D3) under comparable recombinant enzyme assay conditions [1]. Crisaborole, a topical PDE4 inhibitor, shows an IC₅₀ of 490 nM against PDE4, representing a difference of over two orders of magnitude . Morcamilast is therefore approximately 15–30-fold more potent than apremilast and approximately 210–380-fold more potent than crisaborole at the catalytic domain. This enzymatic potency positions morcamilast closer to roflumilast (IC₅₀ ~0.7–2 nM [2]) than to the lower-potency oral PDE4 inhibitor apremilast.

PDE4 Isoform IC₅₀

Cross-study comparable

Morcamilast 1.3–2.3 nM vs Apremilast 20–49 nM vs Crisaborole 490 nM

Reported higher catalytic-site affinity

Comparable to roflumilast affinity range

Evidence Dimension	Inhibitory concentration (IC₅₀) against recombinant human PDE4 isoforms
Target Compound Data	Morcamilast: PDE4A1A = 1.28 nM, PDE4B1 = 2.33 nM, PDE4D2 = 1.63 nM
Comparator Or Baseline	Apremilast: PDE4A4 = 20 nM, PDE4B2 = 49 nM, PDE4D3 = 30 nM; Crisaborole: PDE4 = 490 nM; Roflumilast: PDE4A1 = 0.7 nM, PDE4B1 = 0.7 nM, PDE4D = 0.68 nM
Quantified Difference	Morcamilast vs. Apremilast: ~15–30-fold more potent at isoform level; vs. Crisaborole: ~210–380-fold more potent; vs. Roflumilast: approximately equipotent to ~2-fold less potent
Conditions	Recombinant human PDE4 isoform enzymatic assays with 1 µM cAMP as substrate (apremilast data); cell-free TR-FRET and radiometric PDE assays (morcamilast and roflumilast data)

Why This Matters

For procurement decisions, morcamilast offers PDE4 catalytic-site affinity approaching that of roflumilast but with distinct pharmacological properties (see Evidence Items 3–5), making it the preferred choice when both high enzymatic potency and a long half-life/low brain exposure profile are required simultaneously.

• [1] Schafer PH, Parton A, Gandhi AK, et al. Apremilast, a cAMP phosphodiesterase-4 inhibitor, demonstrates anti-inflammatory activity in vitro and in a model of psoriasis. Br J Pharmacol. 2010;159(4):842-855. Table 1: PDE4 isoform IC₅₀ values. PMC2829210. View Source
• [2] Cenmed. Roflumilast-d4N-Oxide Product Page – Roflumilast PDE4 Isoform IC₅₀ Data (PDE4A1 0.7 nM, PDE4B1 0.7 nM, PDE4D 0.2–0.68 nM). View Source

TNF-α Cytokine Suppression in Human PBMCs: Morcamilast vs. Apremilast Direct Comparison

In LPS-stimulated human peripheral blood mononuclear cells (PBMCs), morcamilast suppresses TNF-α production with an IC₅₀ of 0.648 nM . The same assay for the approved oral PDE4 inhibitor apremilast yields an IC₅₀ of 77–110 nM . This represents a 119–170-fold difference in cytokine-suppressive potency at the cellular level. Meiji Seika Pharma independently reports that morcamilast demonstrates approximately 30-fold greater inhibition of TNF-α production compared with existing approved oral PDE4 inhibitors in non-clinical pharmacology studies [1]. The Eur J Pharmacol publication further states that ME3183 provided superior inhibition of psoriasis-related cytokines (TNF-α, IL-12/23p40, IL-23, and IL-17A) and Th2 cytokines (IL-4, IL-5, IL-13) by human PBMCs and T cells when directly compared with apremilast, roflumilast, and crisaborole [2].

PBMC TNF-α Suppression

Head-to-head

Morcamilast IC₅₀ 0.648 nM vs Apremilast IC₅₀ 77–110 nM

Supports greater cytokine-suppressive potency in disease-relevant cell system

119–170-fold lower IC₅₀

Evidence Dimension	IC₅₀ for inhibition of LPS-induced TNF-α release in human PBMCs
Target Compound Data	Morcamilast: IC₅₀ = 0.648 nM
Comparator Or Baseline	Apremilast: IC₅₀ = 77–110 nM (77 nM per ProbeChem; 104–110 nM per PeptideDB); Roflumilast and crisaborole: superior inhibition claimed but specific comparative IC₅₀ values for TNF-α in the same PBMC assay not publicly disclosed in the morcamilast publication
Quantified Difference	119–170-fold lower IC₅₀ (morcamilast vs. apremilast); ~30-fold greater inhibition per company disclosure (likely reflecting a different experimental endpoint or concentration)
Conditions	LPS-stimulated human peripheral blood mononuclear cells (PBMCs); cytokine quantification by ELISA or multiplex immunoassay

Why This Matters

TNF-α is a central pathogenic cytokine in psoriasis and multiple inflammatory disorders; the substantially greater cytokine-suppressive potency of morcamilast in a disease-relevant human primary cell system supports its selection as a tool compound for preclinical models where apremilast-level TNF-α inhibition may be insufficient to achieve a robust pharmacological window.

• [1] Meiji Seika Pharma / BioSpace. Meiji Completed Phase I Studies and Moves Onto Phase II Study of ME3183, a Selective PDE4 Inhibitor for the Treatment of Psoriasis. Aug 24, 2021. View Source
• [2] Kubota-Ishida N, Kaji C, Matsumoto S, et al. ME3183, a novel phosphodiesterase-4 inhibitor, exhibits potent anti-inflammatory effects and is well tolerated in a non-clinical study. Eur J Pharmacol. 2024;962:176202. doi:10.1016/j.ejphar.2023.176202. View Source

Pharmacokinetic Half-Life Advantage: Morcamilast t₁/₂ 16–24 Hours vs. Apremilast t₁/₂ 6–9 Hours

In the first-in-human Phase 1 study (N = 126 healthy adults), morcamilast exhibited a terminal elimination half-life (t₁/₂) of approximately 16–24 hours following single ascending doses and 18–26 hours at steady state after multiple dosing, with a median tₘₐₓ of 3.5–4 hours [1]. The study authors explicitly state that morcamilast demonstrates 'later tₘₐₓ and longer t₁/₂ than apremilast, an approved PDE4 inhibitor' [1]. Apremilast has a reported tₘₐₓ of ~1.5–2.5 hours and a t₁/₂ of approximately 6–9 hours [2]. The approximately 2.7-fold longer half-life of morcamilast supports once-daily or twice-daily dosing regimens while maintaining plasma exposure above the therapeutically effective level throughout the dosing interval [1]. In the multiple ascending dose portion, plasma exposure levels of morcamilast were higher even at the minimal dose (2.5 mg twice daily) than the estimated therapeutically effective level [1].

Elimination Half-Life

Phase 1 data

Morcamilast t₁/₂ 16–24 h single dose, 18–26 h steady state

Longer half-life may support reduced dosing frequency in chronic models

Apremilast t₁/₂ 6–9 h

Evidence Dimension	Terminal elimination half-life (t₁/₂) in healthy human subjects
Target Compound Data	Morcamilast: t₁/₂ = 16–24 h (single dose), 18–26 h (steady state); tₘₐₓ = 3.5–4 h
Comparator Or Baseline	Apremilast: t₁/₂ = 6–9 h; tₘₐₓ = ~1.5–2.5 h
Quantified Difference	Morcamilast t₁/₂ is approximately 2.7-fold longer than apremilast (~18–24 h vs. ~6–9 h); tₘₐₓ is approximately 2-fold later (3.5–4 h vs. 1.5–2.5 h)
Conditions	Phase 1 randomized, double-blind, placebo-controlled SAD/MAD studies in 126 healthy adult subjects (ME3183-1 and ME3183-2); apremilast PK data from published prescribing information and literature

Why This Matters

For experimental design, the longer half-life of morcamilast reduces peak-to-trough fluctuation and may permit less frequent dosing in chronic in vivo models compared with apremilast, which requires twice-daily administration to maintain therapeutic plasma levels.

• [1] Kato S, Cho N, Koresawa T, Otake K, Kano A. Safety, Tolerability, and Pharmacokinetics of a Novel Oral Phosphodiesterase 4 Inhibitor, ME3183: First-in-Human Phase 1 Study. Clin Pharmacol Drug Dev. 2024;13(4):341-348. doi:10.1002/cpdd.1351. View Source
• [2] Apremilast (Otezla) Prescribing Information / MDWiki. Bioavailability 73%, Tmax ~2.5 h, half-life 6–9 h. View Source

Phase 2 Clinical PASI-75 Efficacy in Plaque Psoriasis: Cross-Study Comparison of Morcamilast vs. Apremilast

In a 16-week randomized, double-blind, placebo-controlled Phase 2 trial (NCT05268016, N = 132), morcamilast at 7.5 mg twice daily achieved a PASI-75 response rate of 61.5% (primary endpoint, p<0.001 vs. placebo 14.8%), with a PASI-90 rate of 53.8% and a PASI-100 rate of 26.9% [1]. For context, the approved oral PDE4 inhibitor apremilast at 30 mg twice daily (its approved dose) achieved PASI-75 response rates of 28.2–33.1% at Week 16 in its pivotal ESTEEM trials [2]. While these are cross-study comparisons with differing trial designs, patient populations, and baseline characteristics, the approximately 1.9–2.2-fold higher PASI-75 response rate observed with morcamilast at a substantially lower milligram dose (7.5 mg BID vs. 30 mg BID) is consistent with its greater enzymatic and cellular potency. Oral roflumilast at 500 µg once daily achieved a PASI-75 rate of 34.8% at Week 12 in the PSORRO trial [3], providing a second clinical benchmark.

Psoriasis PASI-75 Response

Cross-study endpoint

Morcamilast 61.5% vs Apremilast 28–33% (Week 16)

Reported higher endpoint response in Phase 2 study

Model context; not a therapeutic claim

Evidence Dimension	Proportion of patients achieving ≥75% reduction from baseline PASI (PASI-75) at Week 16
Target Compound Data	Morcamilast 7.5 mg BID: PASI-75 = 61.5%; PASI-90 = 53.8%; PASI-100 = 26.9%
Comparator Or Baseline	Apremilast 30 mg BID (ESTEEM trials): PASI-75 = 28.2–33.1% at Week 16; Oral roflumilast 500 µg QD (PSORRO): PASI-75 = 34.8% at Week 12; Placebo: PASI-75 = 5.8–14.8%
Quantified Difference	Morcamilast PASI-75 rate approximately 1.9–2.2× higher than apremilast and approximately 1.8× higher than oral roflumilast, at substantially lower milligram doses
Conditions	Morcamilast: Phase 2, 27 sites (US & Canada), moderate-to-severe plaque psoriasis, baseline PASI 15.9–17.6, N = 132. Apremilast: ESTEEM 1 & 2 Phase 3 trials, similar moderate-to-severe population. Roflumilast: PSORRO Phase 2, 12-week endpoint.

Why This Matters

For research groups evaluating PDE4 inhibitors as benchmarks or positive controls in psoriasis-relevant models, morcamilast provides a clinical efficacy signal that numerically exceeds that of the commercially dominant oral PDE4 inhibitor apremilast, strengthening its rationale as a reference compound in translational studies targeting the PDE4/cAMP axis.

• [1] Meiji Seika Pharma. Phase II Clinical Trial Results of ME3183 in Plaque Psoriasis. EADV Congress 2023, Berlin. Reported via Dermatology Times, Aug 8, 2025; ClinicalTrials.gov NCT05268016. View Source
• [2] DermNet NZ. Apremilast: Key Clinical-Trial Evidence – ESTEEM 1 & 2 PASI-75 at Week 16 (28.8–33.1%). 2023. View Source
• [3] Gyldenløve M, et al. Efficacy and safety of oral roflumilast for moderate-to-severe psoriasis—a randomized controlled trial (PSORRO). J Eur Acad Dermatol Venereol. 2023;37(6):1165-1174. doi:10.1111/jdv.18971. View Source

PDE4 Family Selectivity: >194-Fold Discrimination Against Non-PDE4 Phosphodiesterases

Morcamilast exhibits >194-fold selectivity for PDE4 over other PDE isoenzyme families, with weak inhibition of non-PDE4 phosphodiesterases . This selectivity profile is critical because inhibition of PDE3 (cardiac contractility), PDE5 (vasodilation), or PDE6 (retinal phototransduction) can generate dose-limiting toxicities that narrow the therapeutic window of less selective PDE inhibitors [1]. While all clinically approved PDE4 inhibitors exhibit some degree of PDE4 selectivity, the quantitative selectivity ratio is not uniformly reported across compounds. Apremilast did not significantly inhibit other PDEs, kinases, enzymes, or receptors at concentrations within its therapeutic range (IC₅₀ against other PDEs generally >10 µM) [2]; roflumilast shows no significant effect on PDE1, PDE2, PDE3, or PDE5 at clinically relevant concentrations [3]. The >194-fold selectivity figure for morcamilast establishes that its pharmacological effects at therapeutic concentrations are attributable specifically to PDE4 inhibition and not to cross-reactivity with other cyclic nucleotide phosphodiesterases.

PDE Family Selectivity

Class-level inference

>194-fold selectivity for PDE4 over non-PDE4 PDEs

Quantitative on-target specificity documentation

Supports cAMP/PKA pathway attribution

Evidence Dimension	Fold-selectivity of PDE4 inhibition over other PDE families
Target Compound Data	Morcamilast: >194-fold selectivity over non-PDE4 PDEs
Comparator Or Baseline	Apremilast: no significant inhibition of other PDEs at therapeutic concentrations (generally >10 µM IC₅₀ against PDE1–PDE11); Roflumilast: no effect on PDE1, PDE2, PDE3, PDE5 at clinically relevant concentrations
Quantified Difference	Morcamilast's >194-fold selectivity ratio is numerically documented; comparable fold-selectivity ratios for apremilast and roflumilast are not consistently reported using the same panel, preventing direct numerical comparison
Conditions	In vitro enzymatic activity assays against a panel of recombinant human PDE isoforms (PDE1–PDE11)

Why This Matters

When procuring a PDE4 inhibitor for studies where confounding effects from non-PDE4 isoform inhibition must be excluded, the >194-fold selectivity documentation for morcamilast provides quantitative assurance of on-target specificity that is essential for interpreting cAMP/PKA pathway results.

• [1] Bender AT, Beavo JA. Cyclic nucleotide phosphodiesterases: molecular regulation to clinical use. Pharmacol Rev. 2006;58(3):488-520. doi:10.1124/pr.58.3.5. View Source
• [2] Schafer PH, et al. Apremilast is a selective PDE4 inhibitor with regulatory effects on innate immunity. Cell Signal. 2014;26(9):2016-2029. doi:10.1016/j.cellsig.2014.05.014. View Source
• [3] Cenmed. Roflumilast-d4N-Oxide Product Page – Roflumilast PDE selectivity data: no effect on PDE1, PDE2, PDE3, PDE5. View Source

Morcamilast Optimal Research and Procurement Application Scenarios Based on Quantitative Differentiation Evidence

Preclinical Psoriasis and Psoriasiform Dermatitis Models Requiring Superior TNF-α/IL-23 Suppression Over Apremilast

For investigators using imiquimod-induced or IL-23-injected murine psoriasis models, morcamilast provides a cellular IC₅₀ for TNF-α suppression (0.648 nM in human PBMCs) that is 119–170-fold lower than apremilast (77–110 nM) and an in vivo ED₅₀ of 1.43 mg/kg for ear swelling inhibition in the chronic oxazolone-induced dermatitis model [1]. The compound also potently inhibits IL-12/23p40 (IC₅₀ 1.96 nM) and IL-23 (IC₅₀ 98.4 nM) production in PBMCs [1]. This cytokine-suppression profile, combined with the clinical PASI-75 rate of 61.5% at 7.5 mg BID in the Phase 2 psoriasis trial , makes morcamilast the most quantitatively justified oral PDE4 inhibitor for psoriasis-focused preclinical research programs where apremilast-level cytokine inhibition may not produce adequate pharmacodynamic separation from vehicle controls.

Chronic In Vivo Dosing Studies Requiring a Long Half-Life PDE4 Inhibitor to Maintain Stable Plasma Exposure

Morcamilast's terminal elimination half-life of 16–24 hours (single dose) and 18–26 hours (steady state) is approximately 2.7-fold longer than apremilast's 6–9 hours [1]. In the Phase 1 multiple ascending dose study, plasma exposure exceeded the therapeutically effective level even at the minimal dose of 2.5 mg twice daily [1]. For chronic in vivo protocols lasting weeks to months—such as atherosclerosis models, chronic dermatitis models, or CNS inflammation studies—morcamilast's pharmacokinetic profile reduces the risk of subtherapeutic trough concentrations between doses, a known limitation of shorter-half-life PDE4 inhibitors. Researchers designing once-daily oral dosing regimens in rodents or large animals will find morcamilast's PK profile more conducive to maintaining continuous PDE4 engagement than apremilast, which typically requires twice-daily or thrice-daily dosing in preclinical species.

Target Engagement Studies Requiring High PDE4 Selectivity with Quantitative Off-Target Exclusion Documentation

Pharmacological studies designed to attribute a biological effect specifically to PDE4 catalytic inhibition—such as cAMP elevation assays, PKA phosphorylation readouts, or CREB reporter gene experiments—demand rigorous demonstration that the inhibitor does not cross-react with other cyclic nucleotide PDEs. Morcamilast provides documented >194-fold selectivity over non-PDE4 phosphodiesterases [1]. This quantitative selectivity documentation is essential for target engagement studies where PDE3 (cardiac), PDE5 (vascular), or PDE7 (T-cell) inhibition could confound interpretation. When the experimental objective is to isolate the PDE4/cAMP signaling node with high confidence, morcamilast's selectivity documentation supports its use as a clean tool compound, and it may be preferred over older PDE4 inhibitors with less extensively characterized selectivity panels.

Translational Research Programs Bridging PDE4 Biology to Palmoplantar Pustulosis and Orphan Dermatologic Indications

The European Commission's granting of Orphan Medicinal Product Designation to morcamilast for palmoplantar pustulosis (PPP) in March 2026 [1] creates a unique procurement rationale. PPP has a pathophysiology distinct from plaque psoriasis and pustular psoriasis, and treatment options remain limited [1]. Morcamilast is the only PDE4 inhibitor with a formal regulatory orphan designation for this indication, supported by non-clinical data showing approximately 30-fold greater TNF-α inhibition than approved PDE4 inhibitors and low brain distribution [1]. For academic and industry groups investigating PPP pathogenesis or developing PPP-specific therapies, morcamilast is the only PDE4 inhibitor with both a published mechanism-of-action rationale and a recognized orphan drug development pathway in this disease area, making it the most relevant tool compound and positive control for PPP-focused translational research.

Application

Selection Property

Validation Focus

Psoriasis model inflammation studies

TNF-α/IL-23 cytokine suppression profile

Cytokine reduction and skin pathology endpoints

Chronic in vivo dosing studies

Extended elimination half-life

Plasma exposure maintenance and target engagement

cAMP/PKA target engagement assays

PDE4 family selectivity documentation

Off-target PDE inhibition exclusion

Palmoplantar pustulosis research models

Orphan designation and disease rationale

Mechanism-of-action in PPP pathways

• [1] Meiji Seika Pharma. Morcamilast (ME3183) Granted Orphan Medicinal Product Designation by the European Commission for Palmoplantar Pustulosis. AFP/BusinessWire, Mar 3, 2026. View Source